Cas no 2017721-68-3 (6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 2017721-68-3
• MF: C₁₂H₁₀ClF₂N
• MW: 241.664309024811
• CID: 5999449
• PubChem ID: 165458230
• Update Time: 2025-11-01

6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2017721-68-3
• EN300-742179
• 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole

• Inchi： 1S/C12H10ClF2N/c13-7-1-2-10-8(5-7)9-6-12(14,15)4-3-11(9)16-10/h1-2,5,16H,3-4,6H2
• InChI Key： ILYMPKABSXTYAK-UHFFFAOYSA-N
• SMILES： FC1(CCC2NC3=CC=C(Cl)C=C3C=2C1)F

Computed Properties

• Exact Mass: 241.0469833g/mol
• Monoisotopic Mass: 241.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole

Introduction to 6-Chloro-3,3-Difluoro-2,3,4,9-Tetrahydro-1H-Carbazole (CAS No. 2017721-68-3)

6-Chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2017721-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole, including the presence of chlorine and fluorine atoms, make it a promising candidate for various drug discovery programs.

The chemical structure of 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole consists of a carbazole core with a chloro substituent at the 6-position and two fluoro substituents at the 3-position. The tetrahydro configuration adds to the compound's stability and bioavailability. These structural modifications are designed to enhance the compound's pharmacological properties and reduce potential side effects.

Recent studies have shown that 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole exhibits potent anti-inflammatory and anti-cancer activities. In vitro experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways.

In addition to its anti-cancer properties, 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The compound's ability to inhibit pro-inflammatory cytokines and chemokines makes it a promising candidate for the development of new therapeutic agents.

The pharmacokinetic profile of 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising pharmacodynamic effects.

In conclusion, 6-chloro-3,3-difluoro-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2017721-68-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.